![molecular formula C21H19F3N4O3S2 B2411876 N-(4-methoxyphenyl)-2-(((2-(3-(3-(trifluoromethyl)phenyl)ureido)thiazol-4-yl)methyl)thio)acetamide CAS No. 1207000-24-5](/img/structure/B2411876.png)
N-(4-methoxyphenyl)-2-(((2-(3-(3-(trifluoromethyl)phenyl)ureido)thiazol-4-yl)methyl)thio)acetamide
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Description
N-(4-methoxyphenyl)-2-(((2-(3-(3-(trifluoromethyl)phenyl)ureido)thiazol-4-yl)methyl)thio)acetamide is a useful research compound. Its molecular formula is C21H19F3N4O3S2 and its molecular weight is 496.52. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Activity
The synthesis of cephalosporins with antimicrobial activity, including broad-spectrum efficacy against Gram-positive and Gram-negative organisms, has been reported. These compounds, such as 7 alpha-methoxy-3-cephem-4-carboxylates, demonstrate potent activity against various microbial strains including Pseudomonas and lactamase producers (Maier et al., 1986).
Comparative Metabolism of Herbicides
Studies on the metabolism of chloroacetamide herbicides in human and rat liver microsomes provide insights into the metabolic pathways and potential toxicities of these compounds. The research illustrates the complex metabolic activation pathways that lead to carcinogenicity, highlighting the role of specific metabolites and the metabolic differences between species (Coleman et al., 2000).
Adenosine A3 Receptor Antagonists
The development of adenosine A3 receptor antagonists for potential therapeutic applications showcases the significance of structural modifications on binding affinity and selectivity. Compounds like N-[3-(4-methoxy-phenyl)-[1,2,4]thiadiazol-5-yl]-acetamide exhibit potent antagonistic properties, suggesting their utility in modulating adenosine receptor-mediated pathways (Jung et al., 2004).
Catalytic Hydrogenation in Dye Production
Research on the green synthesis of N-(3-Amino-4-methoxyphenyl)acetamide, an intermediate in the production of azo disperse dyes, through catalytic hydrogenation, reflects the ongoing efforts to develop more sustainable and efficient production methods for industrial chemicals (Zhang, 2008).
properties
IUPAC Name |
N-(4-methoxyphenyl)-2-[[2-[[3-(trifluoromethyl)phenyl]carbamoylamino]-1,3-thiazol-4-yl]methylsulfanyl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19F3N4O3S2/c1-31-17-7-5-14(6-8-17)25-18(29)12-32-10-16-11-33-20(27-16)28-19(30)26-15-4-2-3-13(9-15)21(22,23)24/h2-9,11H,10,12H2,1H3,(H,25,29)(H2,26,27,28,30) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KMPCEKMNTRZNPC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)CSCC2=CSC(=N2)NC(=O)NC3=CC=CC(=C3)C(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19F3N4O3S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
496.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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